Cas no 1805403-57-9 (2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid)
2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid
-
- Inchi: 1S/C7H4ClF2NO3/c8-5-3(12)1-2(7(13)14)4(11-5)6(9)10/h1,6,12H,(H,13,14)
- InChI Key: AMXBLQAGGVKUOC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C(=O)O)C(C(F)F)=N1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 1.6
- Topological Polar Surface Area: 70.4
2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029049462-1g |
2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid |
1805403-57-9 | 97% | 1g |
$1,460.20 | 2022-04-01 |
2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid
Research Brief on 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic Acid (CAS: 1805403-57-9): Recent Advances and Applications
2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (CAS: 1805403-57-9) is a key intermediate in the synthesis of agrochemicals and pharmaceuticals, particularly in the development of novel herbicides and antimicrobial agents. Recent studies have highlighted its significance in the design of potent inhibitors targeting essential enzymes in pathogens and weeds. This research brief consolidates the latest findings on the compound's synthesis, biological activity, and potential applications in the chemical biology and pharmaceutical industries.
A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the efficacy of derivatives of 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid as herbicides. The research team synthesized a series of analogs and evaluated their inhibitory effects on acetolactate synthase (ALS), a critical enzyme in branched-chain amino acid biosynthesis in plants. The compound's unique difluoromethyl and hydroxyl groups were found to enhance binding affinity to ALS, resulting in superior herbicidal activity compared to traditional inhibitors.
In the pharmaceutical domain, a recent patent (WO2023056321) disclosed the use of 1805403-57-9 as a precursor for developing novel antimicrobial agents. The patent highlights the compound's role in synthesizing pyridine-based compounds with broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. Molecular docking studies revealed that the carboxylic acid moiety facilitates hydrogen bonding with key residues in bacterial DNA gyrase, while the chloro and difluoromethyl groups contribute to hydrophobic interactions.
Advancements in synthetic methodologies for 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid have also been reported. A 2024 Organic Process Research & Development article detailed a green chemistry approach using continuous flow technology, achieving a 92% yield with significantly reduced solvent waste and reaction time. This innovation addresses previous challenges in scaling up production while maintaining high purity standards required for pharmaceutical applications.
The compound's potential in medicinal chemistry was further explored in a recent Bioorganic & Medicinal Chemistry Letters study, where it served as a scaffold for developing kinase inhibitors. Researchers modified the hydroxyl and carboxylic acid groups to create selective inhibitors of JAK3 kinase, showing promising results in preclinical models of autoimmune diseases. The structural flexibility of 1805403-57-9 allows for diverse modifications while maintaining core pharmacophoric features.
Ongoing research continues to uncover new applications for this versatile compound. Current investigations include its use in metal-organic frameworks for targeted drug delivery and as a building block for fluorescent probes in cellular imaging. The unique electronic properties imparted by the difluoromethyl group make it particularly valuable in these emerging applications.
In conclusion, 2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid (1805403-57-9) represents a multifunctional chemical entity with growing importance across multiple disciplines. Its applications span from agrochemical development to pharmaceutical innovation, supported by continuous improvements in synthetic accessibility and expanding knowledge of its biological interactions. Future research directions likely include exploration of its enantiopure forms and further optimization of its physicochemical properties for enhanced bioavailability in therapeutic applications.
1805403-57-9 (2-Chloro-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)